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Compound of Interest

Compound Name: 3-Chloro-2-(2-naphthyloxy)aniline
CAS No.: 937604-73-4
Cat. No.: B3169521

Get Quote

Executive Summary & Scientific Rationale

This technical guide provides a comprehensive safety and handling assessment for 3-Chloro-
2-(2-naphthyloxy)aniline, a specialized intermediate frequently utilized in the synthesis of
Type Il Kinase Inhibitors and other pharmacophores.

Critical Insight: As a research chemical with limited empirical toxicological data, this guide
employs Structure-Activity Relationship (SAR) analysis and Read-Across methodology from
structural analogues (e.g., 3-chloroaniline, diaryl ethers). Researchers must treat this
compound as a high-potency toxicant capable of inducing methemoglobinemia and aquatic
toxicity until proven otherwise.

Chemical Identity
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Property Detail
Chemical Name 3-Chloro-2-(2-naphthyloxy)aniline
CAS Number 937604-73-4

Molecular Formula

Molecular Weight 269.73 g/mol

Predicted LogP ~4.5 - 5.2 (Highly Lipophilic)

) Off-white to pale brown solid (typical for halo-
Physical State .
anilines)

GHS Hazard Identification (Predicted)

Based on the functional group analysis of the chloro-aniline core and naphthyl ether moiety, the
following GHS classifications are projected. This is a conservative safety profile designed to
maximize researcher protection.

Hazard Classification

o Acute Toxicity (Oral/Inhalation): Category 3 (Toxic if swallowed or inhaled).
o Skin Sensitization: Category 1 (May cause an allergic skin reaction).

o Specific Target Organ Toxicity (Repeated Exposure): Category 2 (Blood/Spleen -
Methemoglobinemia).

e Aquatic Toxicity (Acute/Chronic): Category 1 (Very toxic to aquatic life with long-lasting
effects).

Signal Word: DANGER
Hazard Statements (H-Codes)

e H301+H331: Toxic if swallowed or if inhaled.

e H317: May cause an allergic skin reaction.
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o H373: May cause damage to organs (blood system) through prolonged or repeated
exposure.

e H410: Very toxic to aquatic life with long-lasting effects.

Toxicological Profile & Mechanism of Action
Mechanism of Toxicity: The Aniline Trap

The primary toxicological concern stems from the aniline moiety. Unlike simple amines,
halogenated anilines undergo hepatic bioactivation.

e N-Hydroxylation: Cytochrome P450 enzymes oxidize the amine to an N-hydroxylamine.
o Methemoglobinemia: The metabolite oxidizes Ferrous hemoglobin (

) to Ferric methemoglobin (
), which cannot transport oxygen.

e Adduct Formation: The electrophilic nature of the oxidized intermediate can form covalent
adducts with DNA/proteins, leading to sensitization or cytotoxicity.

Predicted Metabolic Pathway (Graphviz)

The following diagram illustrates the divergent metabolic pathways: one leading to bioactivation
(Toxicity) and the other to detoxification (Excretion).
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Figure 1: Predicted metabolic fate. The N-oxidation pathway (Red) represents the primary
mechanism for aniline-induced hematotoxicity.

Handling & Exposure Controls

Protocol Integrity: This workflow assumes the compound is a potent sensitizer. Engineering
controls are prioritized over PPE.

Engineering Controls

e Primary Containment: All weighing and solubilization must be performed in a Class Il
Biosafety Cabinet or a Chemical Fume Hood with a face velocity > 100 fpm.

» Static Control: Use anti-static weighing boats. The lipophilic nature suggests potential for
static charge accumulation.

Personal Protective Equipment (PPE) Matrix
High-Risk PPE
(Spills/Aerosols)

Body Part Standard PPE

o Silver Shield / Laminate
Double Nitrile Gloves (0.11
Hands ) Gloves (Breakthrough > 480
mm min) ]
min)

P100 / N99 Full Face

Respiratory N95 (if in hood) ) ) )

Respirator (if outside hood)
Eyes Chemical Safety Goggles Face Shield + Goggles
Body Lab Coat (Cotton/Poly) Tyvek Coverall

Solubilization & Stability

e Solubility: Insoluble in water. Soluble in DMSO, Ethanol, and DMF.

 Stability: Sensitive to oxidation (air) and light. Store under inert gas (Nitrogen/Argon) at
-20°C.
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o Self-Validating Step: Upon dissolving in DMSO, the solution should remain clear. Any rapid
darkening (brown/black) indicates oxidation of the aniline group; discard and prepare fresh
under inert atmosphere.

Emergency Response Protocols
First Aid

 Inhalation: Move to fresh air immediately. Warning: If victim has blue lips/fingernails
(Cyanosis), administer oxygen and seek medical attention for Methemoglobinemia.

o Skin Contact: Wash with soap and water for 15 minutes. Do NOT use ethanol or solvents, as
they enhance transdermal absorption of lipophilic anilines.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Spill Cleanup Workflow

o Evacuate: Clear the immediate area.

PPE Up: Don double nitrile gloves and P100 respirator.

Contain: Cover spill with a damp absorbent pad (to prevent dust).

Neutralize: Clean surface with 10% bleach solution followed by water.

Disposal: Collect as Hazardous Chemical Waste (do not drain).

Ecological Impact (Aquatic)

Assessment: The 2-naphthyloxy group significantly increases the octanol-water partition
coefficient (LogP > 4.5).

e Bioaccumulation: High potential for bioconcentration in aquatic organisms.
» Toxicity: Anilines are acutely toxic to Daphnia magna and fish species.

» Disposal Mandate: All agueous waste containing traces of this compound must be collected
for incineration. Zero discharge to municipal sewage.
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Synthesis & Application Context

This compound is a critical scaffold for Type Il Kinase Inhibitors. The naphthyloxy group often
occupies the hydrophobic "allosteric pocket" of the kinase enzyme, while the aniline serves as
the "hinge binder" or linker.

Experimental Workflow: Coupling Reaction

When using this intermediate in a urea coupling reaction (common in drug discovery):

Start: 3-Chloro-2-(2-naphthyloxy)aniline

Dissolve in dry THF/DCM
(Inert Atmosphere)

'

Add Isocyanate / CDI

Monitor: TLC / LCMS
(Watch for Aniline consumption)

Quench: Water/Brine
(Exothermic Risk)

Isolate: Urea Product
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Figure 2: Standard coupling workflow. Note the requirement for inert atmosphere to prevent
aniline oxidation before reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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